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Compound of Interest

Compound Name: 3-Chloro-2-methylbenzoic acid

Cat. No.: B181752 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the available information regarding the crystal structure of 3-
Chloro-2-methylbenzoic acid. Despite a comprehensive search of public databases and

scientific literature, a definitive single-crystal X-ray diffraction study detailing the precise crystal

structure of 3-Chloro-2-methylbenzoic acid has not been identified. The compound is,

however, utilized in various chemical syntheses.[1][2]

This document, therefore, provides a summary of the known properties of 3-Chloro-2-
methylbenzoic acid, details on its synthesis, and an analysis of the crystal structures of

closely related compounds to offer insights into its potential solid-state arrangement.

Physicochemical Properties
3-Chloro-2-methylbenzoic acid, also known as 3-chloro-o-toluic acid, is a white to off-white

crystalline powder.[1] A summary of its key physical and chemical properties is presented in

Table 1.
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Property Value Reference

Molecular Formula C₈H₇ClO₂ [1][3]

Molecular Weight 170.59 g/mol [3][4]

CAS Number 7499-08-3 [3][4]

Melting Point 161-168 °C [1]

Appearance
White to off-white crystalline

powder
[1]

Density 1.3 ± 0.1 g/cm³ [5]

Purity ≥ 98% (HPLC) [1]

Synthesis of 3-Chloro-2-methylbenzoic Acid
Several synthetic routes for 3-Chloro-2-methylbenzoic acid have been reported. One

common method involves the oxidation of 3-chloro-o-xylene.

Experimental Protocol: Oxidation of 3-chloro-o-xylene
A detailed experimental protocol for the synthesis of 3-Chloro-2-methylbenzoic acid is as

follows:

Reaction Setup: To a 500 ml autoclave, add 280 g of 3-chloro-o-xylene (2 mol), 28 g of acetic

acid, and 0.28 g of a cobalt-manganese bromide composite catalyst.[6] The catalyst consists

of 0.136 g of cobalt acetate tetrahydrate, 0.105 g of manganese acetate tetrahydrate, and

0.039 g of potassium bromide.[6]

Reaction Conditions: Stir the mixture and heat to 100-105 °C.[6]

Oxygenation: Slowly introduce oxygen into the autoclave to maintain a pressure of 0.1 MPa.

[6] The oxygen is introduced intermittently over approximately 1 hour while maintaining the

internal temperature at 100-105 °C.[6]

Work-up: Upon completion of the reaction, the resulting product is 3-Chloro-2-
methylbenzoic acid.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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